Cas no 1376303-02-4 (2-(5-bromothiophen-2-yl)-N-(1-cyanocyclopropyl)propanamide)

• Product Name: 2-(5-bromothiophen-2-yl)-N-(1-cyanocyclopropyl)propanamide
• CAS No: 1376303-02-4
• MF: C₁₁H₁₁BrN₂OS
• MW: 299.186840295792
• CID: 6136285
• PubChem ID: 86768644
• Update Time: 2025-06-08

2-(5-bromothiophen-2-yl)-N-(1-cyanocyclopropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)-N-(1-cyanocyclopropyl)propanamide
• Z1274343380
• EN300-26685456
• 1376303-02-4
• AKOS033227831

• Inchi： 1S/C11H11BrN2OS/c1-7(8-2-3-9(12)16-8)10(15)14-11(6-13)4-5-11/h2-3,7H,4-5H2,1H3,(H,14,15)
• InChI Key： MCSHBACTBBGIKX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)C(NC2(C#N)CC2)=O)S1

Computed Properties

• Exact Mass: 297.97755g/mol
• Monoisotopic Mass: 297.97755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-(5-bromothiophen-2-yl)-N-(1-cyanocyclopropyl)propanamide

Comprehensive Overview of 2-(5-bromothiophen-2-yl)-N-(1-cyanocyclopropyl)propanamide (CAS No. 1376303-02-4)

In the realm of organic chemistry and pharmaceutical research, 2-(5-bromothiophen-2-yl)-N-(1-cyanocyclopropyl)propanamide (CAS No. 1376303-02-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a bromothiophene moiety and a cyanocyclopropyl group, serves as a versatile intermediate in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding, aligning with current trends in targeted therapy and precision medicine.

The molecular structure of 2-(5-bromothiophen-2-yl)-N-(1-cyanocyclopropyl)propanamide combines a thiophene ring substituted with a bromine atom at the 5-position, which enhances its reactivity in cross-coupling reactions—a hotspot in modern synthetic chemistry. The inclusion of a cyanocyclopropyl group further diversifies its applications, as this fragment is known to improve metabolic stability in bioactive molecules. Such attributes make this compound a subject of interest in medicinal chemistry forums and high-throughput screening initiatives, where it is often discussed alongside fragment-based drug design (FBDD) strategies.

From an industrial perspective, the demand for CAS No. 1376303-02-4 is rising due to its utility in developing small-molecule inhibitors for kinases and GPCRs—key targets in oncology and neurological disorders. Recent publications highlight its potential in cancer immunotherapy, where researchers investigate its ability to modulate immune checkpoints. Additionally, its electrophilic properties make it a candidate for bioconjugation techniques, a trending topic in proteomics and diagnostic imaging.

Environmental and safety profiles of 2-(5-bromothiophen-2-yl)-N-(1-cyanocyclopropyl)propanamide are also under scrutiny, reflecting the growing emphasis on green chemistry principles. Innovations in catalytic synthesis and solvent-free reactions aim to minimize waste during its production, addressing concerns raised by regulatory bodies like the EPA and REACH. These efforts resonate with the broader push for sustainable pharmaceuticals, a frequently searched topic among environmentally conscious stakeholders.

In summary, CAS No. 1376303-02-4 exemplifies the intersection of chemical innovation and therapeutic advancement. Its multifaceted applications—from drug discovery to material engineering—position it as a compound of enduring relevance. As research continues to unravel its full potential, this molecule remains a focal point in both academic and industrial laboratories worldwide.